4-(2-Hydroxy-2-phenylethylthio)phenol

• Molecular Formula: C14H14O2S
• Molecular Weight: 246.33 g/mol
• IUPAC Name: 4-(2-hydroxy-2-phenylethyl)sulfanylphenol
• InChI: InChI=1S/C14H14O2S/c15-12-6-8-13(9-7-12)17-10-14(16)11-4-2-1-3-5-11/h1-9,14-16H,10H2
• InChI Key: PFVKMVXWOWFKDJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CSC2=CC=C(C=C2)O)O

Description

4-(2-Hydroxy-2-phenylethylthio)phenol is a useful research compound. Its molecular formula is C14H14O2S and its molecular weight is 246.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Mercaptophenol (63 grams) and 0.5 gram of KOH were combined in a flask equipped with an agitator, water condenser and thermometer. The combination was heated to 120° C. under nitrogen. Styrene oxide (66 grams) was added dropwise at 100° C. to 135° C. The combination was neutralized with one millimeter of hydrochloric acid and the volatiles stripped off to a pot temperature of 170° C. at 28 millimeters of mercury. The weight of product was 131 grams.